![molecular formula C19H15FN4O2 B2559172 N'-(5H-chromeno[4,3-d]pyrimidin-2-yl)-N-[(4-fluorophenyl)methoxy]methanimidamide CAS No. 866142-93-0](/img/structure/B2559172.png)
N'-(5H-chromeno[4,3-d]pyrimidin-2-yl)-N-[(4-fluorophenyl)methoxy]methanimidamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound N-(5H-chromeno[4,3-d]pyrimidin-2-yl)-N-[(4-fluorophenyl)methoxy]methanimidamide, also known as Compound A, is a novel small molecule that has gained attention in the scientific community due to its potential therapeutic applications.
Scientific Research Applications
Synthesis and Biological Activity
A wide range of chromeno[4,3-d]pyrimidin derivatives have been synthesized and evaluated for their biological activities. These compounds have been explored for their potential in treating various diseases, showcasing the versatility and importance of this chemical framework in drug development.
Antitubercular and Antimicrobial Activities
- Novel 4H-chromeno[2,3-d]pyrimidine derivatives have been synthesized and shown to exhibit pronounced antitubercular and antimicrobial activities against a range of bacterial strains, including Mycobacterium tuberculosis and various Gram-positive and Gram-negative bacteria (Kamdar et al., 2011).
Anticancer Potential
- Fluorinated coumarin–pyrimidine hybrids have been developed and evaluated for their anticancer activity, with certain compounds showing significant cytotoxicity against human cancer cell lines, highlighting the therapeutic potential of chromeno[4,3-d]pyrimidin derivatives in oncology (Hosamani et al., 2015).
Catalyst-Free Synthesis
- A catalyst-free, one-pot synthesis method for 5-aryl-2-oxo-/thioxo-2,3-dihydro-1H-benzo[6,7]chromeno[2,3-d]pyrimidine derivatives under ambient conditions has been developed. This approach emphasizes the eco-friendly and efficient synthesis of chromeno[4,3-d]pyrimidine derivatives, which could be valuable in medicinal chemistry (Brahmachari & Nayek, 2017).
DNA Cleavage and Antimicrobial Evaluation
- Pyrimidine derivatives of the coumarin moiety have been studied for their DNA cleavage and antimicrobial properties. Certain compounds exhibited significant analgesic, anti-pyretic, and DNA cleavage activities, providing insights into the potential use of chromeno[4,3-d]pyrimidine derivatives as therapeutics (Keri et al., 2010).
properties
IUPAC Name |
N'-(5H-chromeno[4,3-d]pyrimidin-2-yl)-N-[(4-fluorophenyl)methoxy]methanimidamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H15FN4O2/c20-15-7-5-13(6-8-15)10-26-23-12-22-19-21-9-14-11-25-17-4-2-1-3-16(17)18(14)24-19/h1-9,12H,10-11H2,(H,21,22,23,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XPMALGPQQOSIBR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2=CN=C(N=C2C3=CC=CC=C3O1)N=CNOCC4=CC=C(C=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1C2=CN=C(N=C2C3=CC=CC=C3O1)/N=C\NOCC4=CC=C(C=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H15FN4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
350.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N'-(5H-chromeno[4,3-d]pyrimidin-2-yl)-N-[(4-fluorophenyl)methoxy]methanimidamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.